Cas no 895639-74-4 (2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide
• CAS No: 895639-74-4
• MF: C₂₆H₂₁ClN₂O₄
• MW: 460.908945798874
• CID: 6221707
• PubChem ID: 18560413
• Update Time: 2025-10-29

2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide
• F1609-0726
• 2-(6-chloro-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(2-methoxyphenyl)acetamide
• 895639-74-4
• 2-[6-chloro-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide
• AKOS001820006
• 2-[6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C26H21ClN2O4/c1-16-7-9-17(10-8-16)25(31)20-14-29(22-12-11-18(27)13-19(22)26(20)32)15-24(30)28-21-5-3-4-6-23(21)33-2/h3-14H,15H2,1-2H3,(H,28,30)
• InChI Key： HOXLHVIBLNZFGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(C(C1C=CC(C)=CC=1)=O)=CN2CC(NC1C=CC=CC=1OC)=O)=O

Computed Properties

• Exact Mass: 460.1189848g/mol
• Monoisotopic Mass: 460.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 895639-74-4 and Product Name: 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide

Compound with the CAS number 895639-74-4, specifically identified as 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular framework of this compound incorporates several key functional groups, including a chloro substituent, a methylbenzoyl moiety, an oxo group within a dihydroquinolin scaffold, and an N-(2-methoxyphenyl)acetamide side chain. These structural features contribute to its unique chemical properties and make it a subject of intense interest for researchers exploring novel therapeutic agents.

The synthesis and characterization of this compound have been meticulously designed to ensure high purity and stability, which are critical factors for subsequent biological evaluation. The presence of the chloro group at the 6-position of the quinoline ring enhances the electrophilicity of the molecule, making it a potential target for further functionalization. Additionally, the methylbenzoyl group introduces a lipophilic character, which can influence membrane permeability and bioavailability. The oxo group at the 4-position serves as a crucial electron-withdrawing element, affecting the overall electronic distribution and reactivity of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have been conducted using various protein targets relevant to human health, including enzymes and receptors involved in inflammatory pathways. Preliminary results suggest that 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide exhibits promising interactions with these targets, indicating its potential as an inhibitor or modulator of key disease-related pathways.

In particular, the interaction between this compound and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been extensively studied. These enzymes are pivotal in the production of prostaglandins and leukotrienes, molecules that play a significant role in inflammation and pain signaling. The structural features of this compound, particularly the methylbenzoyl and acetamide moieties, are thought to contribute to its inhibitory effects by binding to specific pockets within these enzymes. Such interactions could lead to reduced inflammatory responses and provide therapeutic benefits in conditions like arthritis or inflammatory bowel disease.

Furthermore, the incorporation of a 2-methoxyphenyl group in the side chain enhances the solubility and bioavailability of the compound. This modification is particularly important for drug development, as poor solubility can significantly limit the effectiveness of a therapeutic agent. By optimizing solubility parameters, researchers aim to improve pharmacokinetic profiles and ensure better absorption rates following administration.

The quinoline scaffold itself is well-documented for its broad spectrum of biological activities. Quinoline derivatives have been used in various medications over the years, including antimalarials like chloroquine and antivirals targeting RNA viruses. The structural diversity within this class allows for fine-tuning of biological effects by modifying substituents at different positions on the ring system. In the case of 2-6-chloro-3-(4-methylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide, strategic placement of functional groups has been designed to maximize interaction with biological targets while minimizing off-target effects.

Experimental validation through in vitro assays has provided further insights into the potential therapeutic applications of this compound. Initial testing on cell lines relevant to cancer biology has shown modest inhibitory effects on proliferation in certain malignant cell types. While these results are encouraging, they underscore the need for further investigation into mechanisms of action and potential side effects before clinical translation can be considered.

The development pipeline for this compound involves rigorous testing across multiple levels—starting from molecular interactions to whole organism studies. Researchers are employing high-throughput screening techniques to identify additional biological activities and refine lead optimization strategies. The goal is to identify compounds that not only exhibit potent activity but also demonstrate favorable safety profiles.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms are now capable of predicting pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), which are critical for assessing drug candidate viability early in development. By integrating data from various sources—including chemical structures, experimental results from literature databases,and *in silico* simulations—researchers can make more informed decisions about which compounds warrant further investment.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in this area significantly over recent years. Open science initiatives allow researchers worldwide access to experimental data sets,preprints,and *software tools*, fostering innovation through collective knowledge sharing rather than isolated efforts alone.* This collaborative approach has led to faster identification*of promising candidates*and more efficient use*of resources* across*the global research community.*

The future directions for research involving compounds like 2-chloro-substituted dihydroquinolines with benzoylamide functionalities include exploring structure–activity relationships (SAR)* further* by systematically modifying key functional groups.* Additionally,*investigating synthetic routes toward scalable production methods* is essential for moving promising candidates into clinical trials.* Furthermore,*exploring combination therapies involving multiple targets* may enhance therapeutic outcomes by addressing complex disease mechanisms through multiple pathways simultaneously.*